Cas no 215095-77-5 (9,11b-Epoxidetriamcinolone)

• Product Name: 9,11b-Epoxidetriamcinolone
• CAS No: 215095-77-5
• MF: C₂₁H₂₆O₆
• MW: 374.427546977997
• CID: 66915
• PubChem ID: 44149979
• Update Time: 2025-04-18

9,11b-Epoxidetriamcinolone Chemical and Physical Properties

Names and Identifiers

• 9,11b-Epoxidetriamcinolone
• (9,16b)-9,11-Epoxy-16,17,21-trihydroxypregna-1,4-diene-3,20-dione
• (1S,2S,10S,11S,13R,14S,15S,17S)-13,14-dihydroxy-14-(2-hydroxyacetyl)-2,15-dimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
• 94088-91-2
• NS00040024
• UNII-U07AFW6W0O
• PREGNA-1,4-DIENE-3,20-DIONE, 9,11-EPOXY-16,17,21-TRIHYDROXY-, (9.BETA.,11.BETA.,16.ALPHA.)-
• 215095-77-5
• Q27290513
• 9beta,11beta-Epoxy-16alpha,17,21-trihydroxypregna-1,4-diene-3,20-dione
• EINECS 302-094-1
• 9.BETA.,11.BETA.-EPOXY-16.ALPHA.,17,21-TRIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• DTXSID10240495
• (9Beta,11Beta,16Alpha)-9,11-Epoxy-16,17,21-trihydroxypregna-1,4-diene-3,20-dione
• U07AFW6W0O
• (9b,11b,16a)-9,11-Epoxy-16,17,21-trihydroxypregna-1,4-diene-3,20-dione

• Inchi： 1S/C21H26O6/c1-18-6-5-12(23)7-11(18)3-4-13-14-8-15(24)20(26,16(25)10-22)19(14,2)9-17-21(13,18)27-17/h5-7,13-15,17,22,24,26H,3-4,8-10H2,1-2H3/t13-,14-,15+,17-,18-,19-,20-,21+/m0/s1
• InChI Key： MJJGOAZIKWEYHG-APPPZISSSA-N
• SMILES： O1[C@H]2C[C@]3(C)[C@@](C(CO)=O)([C@@H](C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O)O)O

Computed Properties

• Exact Mass: 374.17300
• Monoisotopic Mass: 374.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.42
• Boiling Point: 585.6°Cat760mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.646
• PSA: 107.36000
• LogP: 0.68890